![molecular formula C8H9NOS B1300777 7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one CAS No. 4751-61-5](/img/structure/B1300777.png)
7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one
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Overview
Description
“7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one” is a heterocyclic compound . It is a derivative of thienoazepine, which is a class of compounds that have been synthesized and studied for their potential biological activities .
Synthesis Analysis
A variety of novel heterocyclic compounds having thienoazepine, pyrroloazepine, furoazepine, and thienodiazepine skeletons were synthesized . The synthesis of these compounds involved detailed studies of the structure-activity relationships .Molecular Structure Analysis
The molecular structure of “this compound” is a derivative of thienoazepine . Thienoazepine is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” and its derivatives were studied in detail . These reactions led to the formation of a variety of novel heterocyclic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” and its derivatives were evaluated during the synthesis process . After further pharmacological and toxicological evaluation, one of the derivatives was selected for clinical studies .Scientific Research Applications
Azepane-based compounds, a category closely related to 7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one, demonstrate a variety of pharmacological properties due to their structural diversity, which is advantageous for the discovery of new therapeutic agents. The development of new azepane-containing analogs that are less toxic, low-cost, and highly active is a current research focus in medicinal chemistry. To date, more than 20 azepane-based drugs have received FDA approval for treating various diseases, showcasing the pharmaceutical significance of azepane motifs in drug discovery. This includes a range of therapeutic applications such as anti-cancer, anti-tubercular, anti-Alzheimer's disease, and antimicrobial agents, among others. The review also discusses the structure-activity relationship (SAR) and molecular docking studies of potential bioactive azepane compounds, indicating their potential as a foundation for future drug discovery (Zha, Rakesh, Manukumar, Shantharam, & Long, 2019).
Mechanism of Action
The thienoazepine derivative of “7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one” was found to be a very potent combined V1 and V2 antagonist . It exhibited potent antagonism of AVP specific binding in assays using rat liver (V1), rat kidney (V2), human platelet plasma membranes, and recombinant human CHO cells (V2) .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4,6,7,8-tetrahydrothieno[3,2-b]azepin-5-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NOS/c10-8-3-1-2-7-6(9-8)4-5-11-7/h4-5H,1-3H2,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCPGPXIPUOJEBQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CS2)NC(=O)C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90357893 |
Source
|
Record name | 7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4751-61-5 |
Source
|
Record name | 7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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